molecular formula AgNa2 B14348055 CID 71331815 CAS No. 98002-66-5

CID 71331815

Cat. No.: B14348055
CAS No.: 98002-66-5
M. Wt: 153.848 g/mol
InChI Key: BARPCPXTXXMVMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound with the identifier “CID 71331815” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for CID 71331815 would likely involve large-scale chemical synthesis processes, including batch or continuous flow reactors. These methods would be optimized for yield, purity, and cost-effectiveness, ensuring the compound can be produced at a commercial scale.

Chemical Reactions Analysis

Types of Reactions

CID 71331815 can undergo various chemical reactions, including:

    Oxidation: The compound may be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include:

    Oxidizing agents: Potassium permanganate, hydrogen peroxide.

    Reducing agents: Lithium aluminum hydride, sodium borohydride.

    Catalysts: Palladium on carbon, platinum oxide.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

CID 71331815 has a wide range of scientific research applications, including:

    Chemistry: Used as a reagent or intermediate in organic synthesis.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its therapeutic potential in treating various diseases.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 71331815 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action would involve biochemical assays and molecular modeling to identify its targets and pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 71331815 include other chemical entities with related structures and properties. These compounds can be identified using chemical databases like PubChem, which provide information on structurally similar molecules.

Uniqueness

This compound is unique due to its specific chemical structure and properties, which may confer distinct biological activity or reactivity compared to similar compounds. This uniqueness makes it a valuable subject of study in various scientific fields.

Conclusion

This compound is a compound with significant potential in scientific research and industrial applications. Its unique properties and reactivity make it an important subject of study in chemistry, biology, medicine, and industry. Further research into its synthesis, reactions, and applications will continue to uncover its full potential.

Properties

CAS No.

98002-66-5

Molecular Formula

AgNa2

Molecular Weight

153.848 g/mol

InChI

InChI=1S/Ag.2Na

InChI Key

BARPCPXTXXMVMU-UHFFFAOYSA-N

Canonical SMILES

[Na].[Na].[Ag]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.